Cas no 2229157-21-3 (2-(3-cyanophenyl)ethanethioamide)

• Product Name: 2-(3-cyanophenyl)ethanethioamide
• CAS No: 2229157-21-3
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 6042781
• PubChem ID: 165968025
• Update Time: 2025-10-31

2-(3-cyanophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyanophenyl)ethanethioamide
• EN300-1775734
• 2229157-21-3

• Inchi： 1S/C9H8N2S/c10-6-8-3-1-2-7(4-8)5-9(11)12/h1-4H,5H2,(H2,11,12)
• InChI Key： BDBNJXGOYIGNEX-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC=C(C#N)C=1)N

Computed Properties

• Exact Mass: 176.04081944g/mol
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.9Ų

Additional information on 2-(3-cyanophenyl)ethanethioamide

Comprehensive Analysis of 2-(3-Cyanophenyl)ethanethioamide (CAS No. 2229157-21-3): Properties, Applications, and Research Insights

2-(3-Cyanophenyl)ethanethioamide (CAS No. 2229157-21-3) is a specialized organic compound gaining attention in pharmaceutical and material science research. With its unique molecular structure featuring a cyanophenyl group and a thioamide functional group, this compound exhibits versatile chemical properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in developing small molecule inhibitors targeting specific biological pathways.

The growing interest in 2-(3-Cyanophenyl)ethanethioamide aligns with current trends in precision medicine and targeted therapy. Many scientists are investigating whether this compound could serve as a key intermediate for developing novel therapeutic agents. Its molecular framework offers opportunities for structural modifications, making it valuable for structure-activity relationship (SAR) studies. Recent publications have highlighted its potential in enzyme inhibition applications, particularly in metabolic disorder research.

From a synthetic chemistry perspective, CAS 2229157-21-3 demonstrates interesting reactivity patterns. The thioamide group provides unique hydrogen bonding capabilities, while the aromatic cyano moiety offers electronic effects that influence molecular interactions. These characteristics make it valuable for developing molecular probes in biochemical assays. Researchers frequently search for information about its synthetic routes, purification methods, and spectroscopic properties, reflecting the compound's importance in methodological development.

In material science applications, 2-(3-Cyanophenyl)ethanethioamide has shown promise as a precursor for functional materials. Its ability to form coordination complexes with various metals is being explored for potential applications in organic electronics and sensor technologies. The compound's thermal stability and photophysical properties make it particularly interesting for developing advanced optoelectronic materials, aligning with current industry demands for more efficient energy conversion systems.

Quality control aspects of 2-(3-Cyanophenyl)ethanethioamide are frequently discussed in research forums. Analytical methods for characterizing this compound typically involve HPLC analysis, mass spectrometry, and NMR spectroscopy. Many researchers seek information about proper storage conditions and handling protocols to maintain compound integrity. The stability of the thioamide group under various conditions is a particular point of investigation, as it affects the compound's utility in long-term studies.

The commercial availability of CAS 2229157-21-3 has increased significantly in recent years, reflecting growing research demand. Suppliers typically offer this compound with varying levels of purity grades, from technical grade to high-purity standards suitable for biological testing. Current market trends show rising interest in custom synthesis services for derivatives of this compound, particularly for academic and pharmaceutical research applications.

Environmental and safety considerations for 2-(3-Cyanophenyl)ethanethioamide follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling this compound. Disposal should follow institutional guidelines for organic compounds containing nitrogen and sulfur functionalities. These precautions align with the broader scientific community's emphasis on responsible research practices.

Future research directions for 2-(3-Cyanophenyl)ethanethioamide may explore its potential in green chemistry applications. The development of more sustainable synthetic routes using catalytic methods or biocatalysis could enhance its appeal for industrial applications. Additionally, computational studies predicting its molecular interactions and binding affinities could accelerate its adoption in drug discovery pipelines. These developments would address current scientific priorities for efficient molecular design and sustainable chemistry practices.